Cas no 433230-57-0 (2-(2,5-dimethylphenyl)acetaldehyde)

2-(2,5-dimethylphenyl)acetaldehyde structure
433230-57-0 structure
Product Name:2-(2,5-dimethylphenyl)acetaldehyde
CAS No:433230-57-0
MF:C10H12O
MW:148.201683044434
MDL:MFCD02261752
CID:326941
PubChem ID:45934260
Update Time:2025-04-19

2-(2,5-dimethylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde,2,5-dimethyl-
    • 2-(2,5-dimethylphenyl)acetaldehyde
    • (2,5-Dimethyl-Phenyl)-Acetaldehyde
    • 2,5-Dimethylbenzeneacetaldehyde
    • AC1Q2JHM
    • AG-F-53462
    • CTK4I7236
    • KB-220609
    • DTXSID10672934
    • Z993017798
    • ZQYRUEGZDBJZET-UHFFFAOYSA-N
    • (2,5-Dimethylphenyl)acetaldehyde, AldrichCPR
    • AKOS011896925
    • EN300-363278
    • SCHEMBL1124970
    • 433230-57-0
    • CS-0247297
    • (2,5-dimethylphenyl)acetaldehyde
    • 4-(4-Fluorophenyl)-1-piperidineacetylchloride
    • MDL: MFCD02261752
    • Inchi: 1S/C10H12O/c1-8-3-4-9(2)10(7-8)5-6-11/h3-4,6-7H,5H2,1-2H3
    • InChI Key: ZQYRUEGZDBJZET-UHFFFAOYSA-N
    • SMILES: O=CCC1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • PSA: 17.07

2-(2,5-dimethylphenyl)acetaldehyde Pricemore >>

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